Cas no 2060035-79-0 (1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid
• CAS No: 2060035-79-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD30488558
• CID: 5612980
• PubChem ID: 68942736
• Update Time: 2025-10-30

1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(Benzyloxy)carbonyl]-3,4-dimethylpyrrolidine-3-carboxylic acid
• SCHEMBL4174274
• 1-[(Benzyloxy)carbonyl]-3,4-dimethylpyrrolidine-3-carboxylicacid
• EN300-330773
• 2060035-79-0
• 1,3-Pyrrolidinedicarboxylic acid, 3,4-dimethyl-, 1-(phenylmethyl) ester
• 1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid

• MDL： MFCD30488558
• Inchi： 1S/C15H19NO4/c1-11-8-16(10-15(11,2)13(17)18)14(19)20-9-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,17,18)
• InChI Key： CGRPYIFDMPAEQX-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(=O)OCC2C=CC=CC=2)CC1C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 430.6±45.0 °C(Predicted)
• pka: 4?+-.0.40(Predicted)

Additional information on 1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid

1-(Benzyloxy)Carbonyl-3,4-Dimethylpyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2060035-79-0, known as 1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a benzyloxy carbonyl group and a carboxylic acid moiety. The pyrrolidine core is a five-membered amine ring, while the benzyloxy carbonyl group introduces a protective ester functionality. The carboxylic acid group at the 3-position of the pyrrolidine ring adds to the compound's versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid in drug discovery and development. Its structure allows for extensive functionalization, making it a valuable intermediate in the synthesis of complex molecules. For instance, researchers have explored its role in the development of peptide-based therapeutics, where the benzyloxy carbonyl group serves as a protecting group during peptide synthesis. This compound's ability to undergo selective deprotection under mild conditions has made it a preferred choice in peptide coupling reactions.

In addition to its role in peptide synthesis, 1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid has shown promise in materials science. Its unique combination of hydrophobic and hydrophilic groups makes it an ideal candidate for the development of amphiphilic polymers. These polymers have applications in drug delivery systems, where they can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent research has demonstrated that polymers derived from this compound can form stable nanoparticles with controlled drug release profiles.

The synthesis of 1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the benzyloxy carbonyl group via esterification. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for large-scale applications.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational dynamics and stability under various conditions. For example, ¹H NMR analysis has revealed that the benzyloxy carbonyl group exhibits distinct chemical shifts due to its electronic environment, while the pyrrolidine ring shows characteristic splitting patterns due to ring current effects.

In terms of biological activity, 1-(benzyloxy)carbonyl-3,4-dimethylpyrrolidine-3-carboxylic acid has been tested for its potential as an enzyme inhibitor. Initial assays suggest that it may inhibit certain proteases involved in disease pathways, making it a potential lead compound for therapeutic development. However, further studies are required to confirm its efficacy and safety profile.

Looking ahead, the versatility of this compound suggests that it will continue to play a significant role in both academic research and industrial applications. Its ability to serve as a versatile building block for complex molecules positions it as a valuable asset in fields ranging from pharmaceuticals to materials science.